Cas no 90522-66-0 (2-(Dicyanomethylene)indan-1,3-dione)

• Product Name: 2-(Dicyanomethylene)indan-1,3-dione
• CAS No: 90522-66-0
• MF: C₁₂H₄N₂O₂
• MW: 208.172362327576
• CID: 798416
• PubChem ID: 87568536
• Update Time: 2025-05-19

2-(Dicyanomethylene)indan-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(Dicyanomethylene)indan-1,3-dione
• (1,3-Dioxo-1,3-dihydro-2H-inden-2-ylidene)malononitrile
• 2-(1,3-dioxo-1H-inden-2(3H)-ylidene)malononitrile
• 2-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)propanedinitrile
• 2-(1,3-dioxoinden-2-ylidene)propanedinitrile
• WQFLMIPTYDGFOB-UHFFFAOYSA-N
• HMS1608O15
• 2-dicyanomethyleneindane-1,3-dione
• Propanedinitrile, (1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-
• OR6503
• SBB061891
• STK728432
• 2-(Dicyanomethylene)-1,3-inda
• DTXSID401295294
• 2-(Dicyanomethylene)indene-1,3-dione
• MFCD00051930
• AKOS000447084
• 2-Dicyanomethylene-1,3-indanedione
• 11L-937
• 2-(1,3-Dioxo-1,3-dihydro-2H-inden-2-ylidene)malononitrile
• D89990
• AF-960/00477040
• SCHEMBL6480354
• CS-0312886
• 2-(1,3-dioxo-inden-2-ylidene)-propanedinitrile
• Propanedinitrile,2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-
• 16954-74-8
• 2-[1,3-dioxo-1 H-inden-2(3 H)-ylidene]malononitrile
• F0405-0909
• 2-(1,3-Dioxo-1,3-dihydro-2H-inden-2-ylidene)malononitrile #
• 90522-66-0
• d2,a-Indanmalononitrile, 1,3-dioxo-
• FT-0608768
• 2-(Dicyanomethylene)-1,3-indandione
• FT-0608767
• D2090
• (1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)propanedinitrile

• MDL： MFCD00051930
• Inchi： 1S/C12H4N2O2/c13-5-7(6-14)10-11(15)8-3-1-2-4-9(8)12(10)16/h1-4H
• InChI Key： WQFLMIPTYDGFOB-UHFFFAOYSA-N
• SMILES： O=C1/C(=C(\C#N)/C#N)/C(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 208.02700
• Monoisotopic Mass: 208.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 81.7

Experimental Properties

• Density: 1.485
• Melting Point: 270°C (dec.)
• Boiling Point: 347.9°Cat760mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.664
• PSA: 81.72000
• LogP: 1.40936

2-(Dicyanomethylene)indan-1,3-dione Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：3439
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(Dicyanomethylene)indan-1,3-dione

Comprehensive Guide to 2-(Dicyanomethylene)indan-1,3-dione (CAS No. 90522-66-0): Properties, Applications, and Innovations

2-(Dicyanomethylene)indan-1,3-dione (CAS No. 90522-66-0) is a highly versatile organic compound with a unique molecular structure that has garnered significant attention in both academic and industrial research. This dicyanomethylene derivative is characterized by its electron-accepting properties, making it a valuable component in advanced materials, optoelectronics, and pharmaceutical applications. Its indan-1,3-dione core and cyano functional groups contribute to its reactivity and stability, enabling diverse chemical modifications.

In recent years, the demand for organic semiconductors and photovoltaic materials has surged, driven by the global push for sustainable energy solutions. 2-(Dicyanomethylene)indan-1,3-dione has emerged as a promising candidate for organic solar cells due to its ability to facilitate efficient electron transport. Researchers are actively exploring its potential in perovskite solar cells and OLEDs, where its high electron affinity and thermal stability offer distinct advantages.

The compound's fluorescence properties have also sparked interest in the field of bioimaging and sensors. Its ability to emit light under specific conditions makes it suitable for developing fluorescent probes to detect biological molecules or environmental pollutants. This aligns with the growing trend of green chemistry and sustainable diagnostics, addressing concerns about toxicity and environmental impact.

From a synthetic perspective, 2-(Dicyanomethylene)indan-1,3-dione serves as a key intermediate in the preparation of heterocyclic compounds and dyes. Its reactivity with nucleophiles and electrophiles enables the construction of complex molecular architectures, which are often sought after in drug discovery and material science. Recent studies highlight its role in designing non-linear optical materials for applications in telecommunications and data storage.

Despite its niche applications, questions about the scalability of synthesis and cost-effectiveness of 2-(Dicyanomethylene)indan-1,3-dione remain common among researchers. Innovations in catalytic methods and solvent-free reactions are being explored to address these challenges, reflecting the broader shift toward eco-friendly manufacturing in the chemical industry.

In summary, 2-(Dicyanomethylene)indan-1,3-dione (CAS No. 90522-66-0) exemplifies the intersection of fundamental chemistry and cutting-edge technology. Its multifaceted applications—from renewable energy to biomedical imaging—underscore its relevance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of functional materials and smart technologies.